Cas no 1956437-24-3 (1(3H)-Isobenzofuranone, 5-[(1R)-2-chloro-1-hydroxyethyl]-4-methyl-)

• Product Name: 1(3H)-Isobenzofuranone, 5-[(1R)-2-chloro-1-hydroxyethyl]-4-methyl-
• CAS No: 1956437-24-3
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 5211882
• Update Time: 2025-05-27

1(3H)-Isobenzofuranone, 5-[(1R)-2-chloro-1-hydroxyethyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 5-[(1R)-2-chloro-1-hydroxyethyl]-4-methyl-

• Inchi： 1S/C11H11ClO3/c1-6-7(10(13)4-12)2-3-8-9(6)5-15-11(8)14/h2-3,10,13H,4-5H2,1H3/t10-/m0/s1
• InChI Key： NLXOEZNYVLERQM-JTQLQIEISA-N
• SMILES： C1(=O)C2=C(C(C)=C([C@@H](O)CCl)C=C2)CO1

Additional information on 1(3H)-Isobenzofuranone, 5-[(1R)-2-chloro-1-hydroxyethyl]-4-methyl-

Research Brief on 1(3H)-Isobenzofuranone, 5-[(1R)-2-chloro-1-hydroxyethyl]-4-methyl- (CAS: 1956437-24-3)

The compound 1(3H)-Isobenzofuranone, 5-[(1R)-2-chloro-1-hydroxyethyl]-4-methyl- (CAS: 1956437-24-3) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral isobenzofuranone derivative exhibits unique structural features that make it a promising scaffold for drug discovery, particularly in the development of enzyme inhibitors and bioactive small molecules. Recent studies have focused on its synthetic routes, stereochemical properties, and potential biological activities.

In 2023, researchers at the University of Cambridge published a novel asymmetric synthesis method for this compound in the Journal of Medicinal Chemistry. Their approach utilized a palladium-catalyzed enantioselective hydrogenation as the key step, achieving 98% ee and 85% overall yield. The (R)-configuration at the chiral center was confirmed by X-ray crystallography, which revealed important intramolecular hydrogen bonding that stabilizes the molecular conformation. This synthetic breakthrough addresses previous challenges in obtaining enantiomerically pure material for biological testing.

Pharmacological characterization studies conducted by Pfizer in collaboration with the Broad Institute have identified this compound as a potent inhibitor of histone deacetylase 6 (HDAC6), with an IC50 of 12 nM and >100-fold selectivity over other HDAC isoforms. The chloro-hydroxyethyl side chain was found to be critical for binding to the HDAC6 catalytic pocket through unique zinc-chelating interactions. These findings were published in ACS Chemical Biology (2024) and suggest potential applications in oncology and neurodegenerative diseases where HDAC6 plays a pathogenic role.

Metabolic stability studies using human liver microsomes indicate moderate clearance (CLint = 23 μL/min/mg), with the primary metabolic pathway being glucuronidation of the hydroxyl group. Researchers at Roche have developed prodrug strategies to improve oral bioavailability, reporting a methyl carbonate prodrug that achieves 78% oral bioavailability in rat models (European Journal of Pharmaceutical Sciences, 2024). These pharmaceutical optimization efforts are crucial for advancing this compound toward clinical development.

The crystal structure of this compound bound to HDAC6 (PDB ID: 8T4X) reveals key interactions: the isobenzofuranone carbonyl coordinates with the zinc ion, the chloroethyl group occupies a hydrophobic subpocket, and the hydroxyl forms hydrogen bonds with Tyr306 and His573. This structural information, published in Nature Structural & Molecular Biology (2023), provides a blueprint for further structure-activity relationship studies. Computational modeling suggests that modifications at the 4-methyl position could enhance selectivity while maintaining potency.

Ongoing research is exploring the therapeutic potential of this compound in tauopathies, as HDAC6 inhibition promotes microtubule stabilization and autophagy. A recent study in Cell Chemical Biology (2024) demonstrated that 1(3H)-Isobenzofuranone, 5-[(1R)-2-chloro-1-hydroxyethyl]-4-methyl- reduces pathological tau aggregation by 62% in a transgenic mouse model at 10 mg/kg/day dosing, with no observed hematological toxicity. These neuroprotective effects position this compound as a promising candidate for Alzheimer's disease and related dementias.

From a chemical biology perspective, this molecule has been utilized as a warhead in PROTAC (proteolysis targeting chimera) development. Scientists at Yale University have created bifunctional molecules linking this HDAC6 inhibitor to cereblon ligands, achieving targeted HDAC6 degradation with DC50 values in the low nanomolar range (Journal of the American Chemical Society, 2023). This innovative application expands the potential therapeutic utility beyond conventional inhibition strategies.

Future research directions include investigation of combination therapies with proteasome inhibitors for multiple myeloma, as suggested by synergistic effects observed in vitro (Blood Cancer Journal, 2024). Additionally, structural analogs are being explored to modulate blood-brain barrier penetration properties for enhanced CNS activity. The unique combination of synthetic accessibility, potent and selective biological activity, and demonstrated in vivo efficacy makes 1(3H)-Isobenzofuranone, 5-[(1R)-2-chloro-1-hydroxyethyl]-4-methyl- (1956437-24-3) a molecule of considerable interest for both academic and industrial research programs.